SCR-1479
Description
SCR-1479 is a bioactive chemical.
Scientific Research Applications
Stem Cell Research and Public Perception
Stem cell research (SCR), a critical area of biomedical research, has significant therapeutic potential for numerous diseases and injuries. It encompasses various ethical, legal, and social issues, influencing policy decisions and public opinion. Different public and stakeholder groups express varied viewpoints on SCR, reflecting controversies around sources like embryonic and adult stem cells. The debate often centers on the use of human embryos in research, such as in therapeutic cloning. Public perceptions vary widely, influenced by factors like the origin of stem cells and media representation (Downey & Geransar, 2008).
Single Cell Raman Spectroscopy (SCRS) in Biotechnology
SCRS, a non-invasive, label-free technology, allows in vivo and multi-parameter analysis of individual living cells. Providing a molecular 'fingerprint' of cells, SCRS helps differentiate various cell types, including bacterial, protistan, and animal cells. Enhancements to SCRS technology, such as resonance Raman spectroscopy and surface enhanced Raman scattering, have broadened its applications in biotechnology, including cell sorting and imaging (Li et al., 2012).
Applications in Space Research
The SCR (Solar Cosmic Rays) set of scientific instruments, developed for studying relations between near-Earth space radiation conditions and solar activity, was installed on the CORONAS-I and CORONAS-F satellites. This research provides a detailed understanding of solar cosmic rays and their impact on space weather and satellite operations (Kuznetsov et al., 2014).
SCR in Educational Contexts
Research into how students understand and interpret SCR, particularly in the context of socioscientific issues, is important for enhancing scientific literacy. Studies have investigated students' opinions on SCR, their source evaluation skills, and how these influence their understanding and opinions of SCR. Findings suggest most students support some form of SCR and view their sources as credible, impacting their content knowledge but not their opinions on SCR (Witzig et al., 2013).
properties
Product Name |
SCR-1479 |
|---|---|
IUPAC Name |
N/A |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
SCR-1479; SCR 1479; SCR1479; |
Origin of Product |
United States |
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